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Compound of Interest

Compound Name: Nebivolol

Cat. No.: B1214574 Get Quote

This document provides a comprehensive protocol for the preparation of a stock solution of

Nebivolol hydrochloride in dimethyl sulfoxide (DMSO). Adherence to this protocol is crucial for

ensuring the accuracy, reproducibility, and reliability of experimental results in research and

drug development settings.

Introduction

Nebivolol hydrochloride is a highly selective β1-adrenoceptor antagonist.[1] It is widely used in

cardiovascular research and for the treatment of hypertension. For consistent and reliable in

vitro and in vivo studies, the accurate preparation of a stable and concentrated stock solution is

a critical first step. DMSO is a common solvent for this purpose due to its ability to dissolve a

wide range of organic compounds. This protocol details the standardized procedure for

preparing a 100 mM stock solution of Nebivolol hydrochloride in DMSO.

Quantitative Data Summary
A summary of the essential quantitative data for Nebivolol hydrochloride is presented in Table

1.
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Parameter Value Reference(s)

Molecular Formula C₂₂H₂₅F₂NO₄·HCl

Molecular Weight 441.9 g/mol [1][2][3]

Solubility in DMSO Soluble to 100 mM

Purity ≥98% [1]

Recommended Stock

Concentration
100 mM

Appearance White to off-white powder

Storage of Powder
Desiccate at Room

Temperature

Storage of Stock Solution

-20°C (short-term, up to 1

month) -80°C (long-term, up to

6 months)

[4]

Experimental Protocol
This protocol describes the preparation of a 100 mM stock solution of Nebivolol hydrochloride

in DMSO.

1. Materials and Equipment

Nebivolol hydrochloride powder (≥98% purity)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO), cell culture grade

Analytical balance (accurate to 0.1 mg)

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional)
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Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2. Safety Precautions

Always wear appropriate PPE when handling chemical reagents.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for Nebivolol hydrochloride and DMSO before starting

the procedure.

3. Calculations for Stock Solution

To calculate the mass of Nebivolol hydrochloride required to prepare a stock solution of a

specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example Calculation for 1 mL of a 100 mM Stock Solution:

Mass (mg) = 100 mM x 1 mL x 441.9 g/mol / 1000

Mass (mg) = 44.19 mg

4. Step-by-Step Procedure

Equilibration: Before weighing, allow the vial of Nebivolol hydrochloride powder to

equilibrate to room temperature for at least 15-20 minutes to prevent condensation.

Weighing: Carefully weigh the calculated mass (e.g., 44.19 mg) of Nebivolol hydrochloride

powder using an analytical balance. Transfer the powder into a sterile microcentrifuge tube

or amber vial.

Solvent Addition: Add the desired volume of anhydrous DMSO (e.g., 1 mL) to the vial

containing the powder. Use fresh DMSO, as absorbed moisture can reduce the solubility of
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the compound.[2]

Dissolution: Cap the vial securely and vortex the solution vigorously until the powder is

completely dissolved. Visually inspect the solution against a light source to ensure no solid

particles remain. If the compound does not dissolve readily, sonicate the vial for 5-10

minutes in a water bath.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[4]

Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for

long-term storage (up to six months).[4] Clearly label all tubes with the compound name,

concentration, date, and solvent.

Workflow Visualization
The following diagram illustrates the key steps in the preparation of the Nebivolol
hydrochloride stock solution.
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Start

1. Calculate Required Mass
(e.g., 44.19 mg for 1 mL of 100 mM)

2. Weigh Nebivolol HCl Powder

3. Add Anhydrous DMSO
(e.g., 1 mL)

4. Dissolve Completely
(Vortex / Sonicate)

5. Aliquot into Single-Use Tubes

6. Store Appropriately
(-20°C or -80°C)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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